Cas no 2171270-41-8 (5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopyridine-2-carboxylic acid)

• Product Name: 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopyridine-2-carboxylic acid
• CAS No: 2171270-41-8
• MF: C₂₇H₂₇N₃O₅
• MW: 473.52038693428
• CID: 5992246
• PubChem ID: 165536718
• Update Time: 2025-05-21

5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopyridine-2-carboxylic acid
• EN300-1517650
• 2171270-41-8
• 5-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]pyridine-2-carboxylic acid

• Inchi： 1S/C27H27N3O5/c1-16(2)13-24(25(31)29-17-11-12-23(26(32)33)28-14-17)30-27(34)35-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-12,14,16,22,24H,13,15H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t24-/m0/s1
• InChI Key： NVNCOYDWFYJWOQ-DEOSSOPVSA-N
• SMILES： O(C(N[C@H](C(NC1C=NC(C(=O)O)=CC=1)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 473.19507097g/mol
• Monoisotopic Mass: 473.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 118Ų

Additional information on 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopyridine-2-carboxylic acid

Introduction to 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopyridine-2-carboxylic acid (CAS No. 2171270-41-8)

5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopyridine-2-carboxylic acid (CAS No. 2171270-41-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyridine and features a unique combination of functional groups, including an Fmoc (fluorenylmethoxycarbonyl) protected amino acid moiety and a pyridine carboxylic acid segment. The intricate structure of this compound makes it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The Fmoc group in the compound serves as a protecting group for the amino functionality, which is crucial for maintaining the integrity and reactivity of the molecule during synthetic processes. This protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for the synthesis of complex molecules like 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopyridine-2-carboxylic acid. The presence of the Fmoc group also allows for precise control over the reactivity and selectivity of the amino group during multi-step synthetic sequences.

The pyridine carboxylic acid segment of the compound is another key feature that contributes to its biological activity and potential therapeutic applications. Pyridine derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The carboxylic acid group can participate in various biological interactions, such as hydrogen bonding and electrostatic interactions, which are essential for binding to target proteins or enzymes.

Recent studies have highlighted the potential of compounds like 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopyridine-2-carboxylic acid in the development of new drugs for treating various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that similar pyridine carboxylic acid derivatives exhibited potent inhibitory activity against specific enzymes involved in cancer progression. These findings suggest that compounds with this structural motif may have significant therapeutic potential in oncology.

In addition to its potential as a therapeutic agent, 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopyridine-2-carboxylic acid has also been explored for its use in chemical biology research. The ability to selectively modify and functionalize this compound makes it a useful tool for probing biological systems and understanding molecular mechanisms. For example, researchers have used similar compounds to study protein-protein interactions and enzyme kinetics, providing valuable insights into cellular processes.

The synthesis of 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopyridine-2-carboxylic acid typically involves a multi-step process that requires careful control over reaction conditions and purification steps. Key synthetic strategies include the formation of the Fmoc protected amino acid moiety, followed by coupling with the pyridine carboxylic acid segment using appropriate coupling reagents such as HATU or EDC·HCl. The final product is often purified using techniques like column chromatography or HPLC to ensure high purity and yield.

In conclusion, 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopyridine-2-carboxylic acid (CAS No. 2171270-41-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents and chemical biology tools. Ongoing research continues to uncover new insights into its biological activity and potential uses, further solidifying its importance in the field.